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Compound of Interest

Compound Name: 6-Aminopyridine-3-carbothioamide

Cat. No.: B157638 Get Quote

6-Aminopyridine-3-carbothioamide: A Technical
Guide
CAS Number: 53268-33-0

This technical guide provides a comprehensive overview of 6-Aminopyridine-3-
carbothioamide, a heterocyclic compound of interest to researchers and professionals in drug

development. The document details its physicochemical properties, and while specific

experimental protocols and biological pathways remain largely undocumented in publicly

available literature, this guide consolidates the existing knowledge and provides context based

on related compounds.

Physicochemical Properties
6-Aminopyridine-3-carbothioamide is a solid compound with the molecular formula C₆H₇N₃S

and a molecular weight of 153.20.[1] Key quantitative data for this compound are summarized

in the table below.
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Property Value Reference

CAS Number 53268-33-0 [1]

Molecular Formula C₆H₇N₃S [1]

Molecular Weight 153.20 g/mol [1]

Melting Point 177-182 °C [1]

Appearance Solid [1]

Synthesis and Reactivity
Detailed experimental protocols for the synthesis of 6-Aminopyridine-3-carbothioamide are

not readily available in peer-reviewed literature. However, general synthetic strategies for

related aminopyridine and carbothioamide derivatives often involve multi-step processes. For

instance, the synthesis of aminopyrazine-2-carbothioamide derivatives can be achieved from

the corresponding carboxylic acid, which is first converted to an amide and then subjected to a

thionation reaction. Pyridine carbothioamides have also been synthesized by refluxing

sulfanilamide derivatives with 2-picoline and sulfur.[2]

The reactivity of 6-Aminopyridine-3-carbothioamide is expected to be influenced by the

amino and carbothioamide functional groups on the pyridine ring. The amino group imparts

basic properties, while the carbothioamide can participate in various reactions, including

complexation with metal ions.

Experimental Protocols
Specific, validated experimental protocols for the synthesis, purification, and analysis of 6-
Aminopyridine-3-carbothioamide are not extensively documented. Researchers working with

this compound would likely need to adapt general procedures for the synthesis of related

heterocyclic thioamides and utilize standard analytical techniques for characterization.

A general workflow for the characterization of a newly synthesized pyridine carbothioamide

derivative is outlined below.
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General Characterization Workflow for Pyridine Carbothioamides

Synthesis & Purification

Structural & Purity Analysis

Synthesis of Crude Product

Purification (e.g., Recrystallization, Chromatography)

NMR Spectroscopy (¹H, ¹³C) IR Spectroscopy Mass Spectrometry

Purity Assessment (e.g., HPLC, Elemental Analysis)

Click to download full resolution via product page

A general workflow for the synthesis and characterization of pyridine carbothioamides.

Biological Activity and Signaling Pathways
The biological activity of 6-Aminopyridine-3-carbothioamide has not been specifically

detailed in the available scientific literature. However, the broader class of pyridine

carbothioamides has been investigated for various therapeutic applications, including as

anticancer agents.[2][3] Some studies have shown that certain sulfonamide-functionalized

pyridine carbothioamides exhibit potent cytotoxicity against various cancer cell lines by

targeting tubulin polymerization.[2][3]
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Due to the lack of specific data for 6-Aminopyridine-3-carbothioamide, a definitive signaling

pathway cannot be provided. Research on the closely related compound, 6-aminonicotinamide

(the carboxamide analog), has shown that it acts as an inhibitor of the pentose phosphate

pathway (PPP), a critical metabolic pathway for cancer cell proliferation. This inhibition leads to

a reduction in NADPH and downstream effects on cellular processes. While it is plausible that

6-Aminopyridine-3-carbothioamide could exhibit similar biological activities, this remains to

be experimentally verified.

The logical relationship for investigating the potential anticancer mechanism of a novel pyridine

carbothioamide, based on existing literature for related compounds, is depicted below.

Hypothetical Investigative Workflow for Anticancer Activity

6-Aminopyridine-3-carbothioamide

In vitro Cytotoxicity Assays (Cancer Cell Lines)

Mechanism of Action Studies

If active

Target Identification (e.g., Tubulin Polymerization Assay) Signaling Pathway Analysis (e.g., Western Blot for Apoptosis Markers)

In vivo Efficacy (Animal Models)
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A logical workflow for investigating the potential anticancer properties of a novel compound.

Conclusion
6-Aminopyridine-3-carbothioamide is a chemical entity with established basic

physicochemical properties. However, a significant gap exists in the scientific literature

regarding its detailed synthesis, reactivity, and, most notably, its biological activity and

mechanism of action. The information available on related pyridine carbothioamide and

aminopyridine derivatives suggests potential for this compound in the realm of medicinal

chemistry, particularly as an anticancer agent. Further research is warranted to fully elucidate

the properties and therapeutic potential of 6-Aminopyridine-3-carbothioamide. This would

require dedicated studies to establish robust synthetic and analytical protocols and to

comprehensively evaluate its biological effects and underlying mechanisms.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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